Cas no 34184-82-2 (21-Desacetoxy Anecortave)

• Product Name: 21-Desacetoxy Anecortave
• CAS No: 34184-82-2
• Molecular Formula: C₂₁H₂₈O₃
• Molecular Weight: 328.44522
• CID: 313754
• PubChem ID: 118138

21-Desacetoxy Anecortave Properties

Names and Identifiers

• Pregna-4,9(11)-diene-3,20-dione,17-hydroxy-
• 17-Hydroxypregna-4,9(11)-diene-3,20-dione
• (8S,10S,13S,14S,17R)-17-acetyl-17-hydroxy-10,13-dimethyl-2,6,7,8,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one
• 21-Desacetoxy Anecortave
• 17&alpha
• 17-Hydroxypregn-4,9(11)-dien-3,20-dione
• Pregn-4,9(11)-diene-3,20-dione, 17-hydroxy-
• DTXSID80187782
• EC 251-868-4
• NS00004229
• 17alpha-Hydroxypregna-4,9(11)-diene-3,20-dione
• SCHEMBL143000
• 34184-82-2
• EINECS 251-868-4
• ARJWMUSCDIJFLB-GVVDHYSOSA-N

• InChIKey： ARJWMUSCDIJFLB-GVVDHYSOSA-N
• Inchi： 1S/C21H28O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h7,12,16,18,24H,4-6,8-11H2,1-3H3/t16-,18+,19+,20+,21+/m1/s1
• SMILES： O=C1CC[C@@]2(C3=CC[C@@]4([C@@](CC[C@H]4[C@@H]3CCC2=C1)(O)C(=O)C)C)C

Computed Properties

• Exact Mass: 328.20394
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 328.204
• Heavy Atom Count: 24
• Complexity: 687
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• PSA: 54.37
• Refractive Index: 1.576
• Boiling Point: 497.5°Cat760mmHg
• Flash Point: 268.8°C
• Density: 1.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids